Cas no 74906-21-1 (Propanedinitrile, [[(4-methylphenyl)amino](methylthio)methylene]-)

• Product name: Propanedinitrile, [[(4-methylphenyl)amino](methylthio)methylene]-
• CAS No: 74906-21-1
• MF: C₁₂H₁₁N₃S
• MW: 229.300840616226
• CID: 540316
• PubChem ID: 4149125

Propanedinitrile, [[(4-methylphenyl)amino](methylthio)methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [[(4-methylphenyl)amino](methylthio)methylene]-
• 2-[(4-methylanilino)-methylsulfanylmethylidene]propanedinitrile
• DTXSID60399922
• 74906-21-1

• Inchi： InChI=1S/C12H11N3S/c1-9-3-5-11(6-4-9)15-12(16-2)10(7-13)8-14/h3-6,15H,1-2H3
• InChI Key： GSFPXZADXAFWIO-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)NC(=C(C#N)C#N)SC

Computed Properties

• Exact Mass: 229.06736854g/mol
• Monoisotopic Mass: 229.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9Ų
• XLogP3: 3.3